Cas no 111035-65-5 (Annonacin)

Annonacin Is an acetylgen,It acts by inhibiting the pathway of mitochondrial complexesToxicnature.Annonacin Is inAnnona muricataActive agents found in,Acts as sodium/potassium (NKA) And sarcoplasmic reticulum (SERCA) ATPase Inhibitors of pumps.

Annonacin structure

Product Name:Annonacin

CAS No:111035-65-5

Molecular Formula:C₃₅H₆₄O₇

Molecular Weight:596.87846

MDL:MFCD27664980

CID:172572

PubChem ID:354398

Annonacin Properties

Names and Identifiers

- 2(5H)-Furanone,5-methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)-
- Annonacin
- (2S)-2-methyl-4-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one
- 2(5H)-Furanone,5-methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl
- annonacin A
- (+)-Annonacin
- (5S)-5-Methyl-3-[(2R,8R,13R)-2,8,13-trihydroxy-13-[[(2R)-tetrahydro-5α-[(R)-1-hydroxytridecyl]furan]-2β-yl]tridecyl]-2(5H)-furanone
- DTXSID20892989
- C20213
- 40372ET6TM
- CS-0023456
- B83674F237
- UNII-40372ET6TM
- HY-N2877
- 2(5H)-FURANONE, 5-METHYL-3-((2R,8R,13R)-2,8,13-TRIHYDROXY-13-((2R,5R)-TETRAHYDRO-5-((1R)-1-HYDROXYTRIDECYL)-2-FURANYL)TRIDECYL)-, (5S)-
- NSC606194
- (5S)-5-METHYL-3-((2R,8R,13R)-2,8,13-TRIHYDROXY-13-((2R,5R)-TETRAHYDRO-5-((1R)-1-HYDROXYTRIDECYL)-2-FURANYL)TRIDECYL)-2(5H)-FURANONE
- CHEMBL67945
- AKOS040741150
- NS00075405
- NSC-606194
- Q2058866
- SCHEMBL14666180
- NCI60_004657
- MS-30588
- 111035-65-5
- 2(5H)-Furanone, 5-methyl-3-(2,8,13-trihydroxy-13-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)tridecyl)-
- Annonacin 1
- Howiicin A
- (+)-Asitrilobin B
- cis-Annonacin
- DA-70880
- (+)-ANNONACIN
- Annonacin A
- annonacin
- +Expand
- MDL： MFCD27664980
- InChIKey： ZIMZEJPHAPPLFM-UHFFFAOYSA-N
- Inchi： InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-33(38)34-23-22-32(42-34)27-40-24-17-16-19-30(36)18-13-12-14-20-31(37)26-29-25-28(2)41-35(29)39/h25,28,30-34,36-38H,3-24,26-27H2,1-2H3
- SMILES： CCCCCCCCCCCCC(C1CCC(COCCCCC(CCCCCC(CC2=CC(C)OC2=O)O)O)O1)O

Computed Properties

Exact Mass: 596.46500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 26
Monoisotopic Mass: 596.46520438g/mol
Heavy Atom Count: 42
Complexity: 726
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.4
Topological Polar Surface Area: 116Å²

Experimental Properties

LogP: 7.06130
PSA: 116.45000
Boiling Point: 756.2±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±5.8 mmHg at 25°C
Flash Point: 227.0±25.0 °C
Color/Form: Powder
Density: 1.0±0.1 g/cm3

Annonacin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008YQH-1mg	annonacin	111035-65-5	≥98%	1mg	$301.00
A2B Chem LLC	AE17465-1mg	Annonacin	111035-65-5	≥98%	1mg	$219.00	2024-04-20
Ambeed	A802275-5mg	Annonacin	111035-65-5	98+%	5mg	$762.0	2024-06-02
ChemScence	CS-0023456-5mg	Annonacin	111035-65-5	≥97.0%	5mg	$1450.0	2022-04-28
eNovation Chemicals LLC	D540916-5mg	(2S)-2-methyl-4-[(2R,8R,13R)-2,8,13-trihydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one	111035-65-5	95%	5mg	$1100	2022-10-14
MedChemExpress	HY-N2877-5mg	Annonacin	111035-65-5	≥97.0%	5mg	￥14500	2023-08-31
TRC	A293640-1mg	(+/-) Annonacin (Mixture of Isomers)	111035-65-5		1mg	$ 190.00	2023-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20648-1mg	Annonacin	111035-65-5	98%	1mg	￥2562.00	2023-09-09

Annonacin Suppliers

BioBioPha

Audited Supplier

(CAS:111035-65-5)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:111035-65-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Annonacin Related Literature

1. Recent advances in annonaceous acetogenins

Lu Zeng,Qing Ye,Nicholas H. Oberlies,Guoen Shi,Zhe-Ming Gu,Kan He,Jerry L. McLaughlin Nat. Prod. Rep. 1996 13 275
2. Index pages

Nat. Prod. Rep. 1996 13 I1
3. Plant natural products with leishmanicidal activity

Manuel Jesús Chan-Bacab,Luis Manuel Pe?a-Rodríguez Nat. Prod. Rep. 2001 18 674
4. Organocatalytic synthesis of polysubstituted tetrahydrofurans from alkenes

Alexis Theodorou,Christoforos G. Kokotos Green Chem. 2017 19 670
5. Application of isothermal titration calorimetry as a tool to study natural product interactions

O. Callies,A. Hernández Daranas Nat. Prod. Rep. 2016 33 881
6. Saturated oxygen heterocycles

Mark C. Elliott J. Chem. Soc. Perkin Trans. 1 2002 2301
7. Plant natural products with leishmanicidal activity

Manuel Jesús Chan-Bacab,Luis Manuel Pe?a-Rodríguez Nat. Prod. Rep. 2001 18 674
8. Droplet probe: coupling chromatography to the in situ evaluation of the chemistry of nature

Nicholas H. Oberlies,Sonja?L. Knowles,Chiraz Soumia M. Amrine,Diana Kao,Vilmos Kertesz,Huzefa A. Raja Nat. Prod. Rep. 2019 36 944
9. In situ analysis of Asimina triloba (paw paw) plant tissues for acetogenins via the droplet-liquid microjunction-surface sampling probe coupled to UHPLC-PDA-HRMS/MS

V. P. Sica,T. El-Elimat,N. H. Oberlies Anal. Methods 2016 8 6143
10. Acetogenins from Annonaceae: recent progress in isolation, synthesis and mechanisms of action

Almudena Bermejo,Bruno Figadère,Maria-Carmen Zafra-Polo,Isabel Barrachina,Ernesto Estornell,Diego Cortes Nat. Prod. Rep. 2005 22 269

111035-65-5 (Annonacin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:111035-65-5)Annonacin

Purity:99%

Quantity:5mg

Price($):686.0